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CAS No.: 18830-16-5
Cat. No.: B096783
Get Quote
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Executive Summary

Z-Leu-Met-OH (Carbobenzoxy-L-leucyl-L-methionine) is a protected dipeptide intermediate
frequently utilized in enzymatic assays (e.g., protease specificity studies) and peptide
synthesis. Its physicochemical behavior is dominated by two competing factors: the lipophilic
Carbobenzoxy (Z) protecting group and the oxidation-sensitive thioether moiety of the
Methionine residue.

This guide addresses the critical challenge of solubilizing Z-Leu-Met-OH without compromising
its chemical integrity. Unlike simple amino acids, this compound exhibits poor aqueous
solubility and high susceptibility to methionine sulfoxide formation. Successful handling
requires a strict adherence to degassed solvent protocols and polarity-matched solvation
strategies.

Physicochemical Characterization

Understanding the molecular drivers of solubility is prerequisite to experimental design. The "Z"
group (Benzyloxycarbonyl) significantly increases the LogP, shifting the equilibrium toward
organic solubility.
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Relevance to Solubility

Chemical Name

N-Carbobenzoxy-L-leucyl-L-

Core ldentity

methionine
CAS Number 18830-16-5 Verification Key
Molecular Weight 396.50 g/mol Molarity Calculations
Sulfur presence dictates redox
Formula C19H28N205S o
sensitivity
o High (Lipophilic Z-group + Insoluble in pure water; soluble
Hydrophobicity } ) ) )
Leu/Met side chains) in organics
) Soluble in basic aqueous
pKa (COOH) ~3.6 (Predicted)

buffers (pH > 7.[1][2][3][4]5)

Isoelectric Point

Acidic

Anionic at physiological pH

Solubility Landscape

The following data aggregates empirical observations and structural analogs (e.g., Z-Leu-OH,

Z-Gly-Leu-OH) to provide a reliable solubility profile.

Solvent Compatibility Matrix
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Specific Solubility Max Conc. Application
Solvent Class .
Solvent Rating (Est.) Context
) Primary Stock
) DMSO (Dimethyl ]
Polar Aprotic ) Excellent >50 mM Solution.
Sulfoxide)
Cryoprotectant.
Peptide
DMF ]
] ) synthesis;
Polar Aprotic (Dimethylformam  Excellent >50 mM )
) Hydrophobic
ide)
assays.
Process
Methanol /
Alcohols Good ~10-25 mM solvents;
Ethanol o
Crystallization.
DCM Extraction;
Chlorinated (Dichloromethan Good >10 mM Synthesis
e) workup.
Do not use for
Water (Neutral
Aqueous H) Poor / Insoluble <0.1mM stock
P preparation.
Requires pre-
PBS (pH 7.[5] dissolution in
Aqueous Low <lmM
[6]4) DMSO (Co-
solvent).
Deprotonation of
0.1 M NH4OH or
Base Moderate ~5-10 mM C-term COOH

NaOH

aids solubility.
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Critical Insight: Z-Leu-Met-OH acts as a hydrophobic acid. While organic solvents dissolve it via
dipole interactions, aqueous solubility is only achievable by ionizing the C-terminal carboxylic

acid (pH > pKa) or using a co-solvent.

Critical Handling: The Methionine Factor

The Methionine (Met) residue contains a thioether side chain (

) that is highly susceptible to oxidation by atmospheric oxygen, forming Methionine Sulfoxide
(Met(O)).[7][8] This reaction is accelerated in solution, particularly in protic solvents or under
light exposure.

The "Degas-First" Rule: Never dissolve Z-Leu-Met-OH in a solvent that has not been degassed
(sparged with Nitrogen or Argon). Oxidation changes the polarity and biological recognition of
the peptide, rendering experimental data invalid.

Experimental Protocols
Protocol A: Preparation of Oxidation-Resistant Stock
Solution (50 mM)

Objective: Create a stable, high-concentration stock for long-term storage.
Reagents:

e Z-Leu-Met-OH solid.

e Anhydrous DMSO (Spectrophotometric grade).

» Nitrogen (N2) or Argon gas.

Workflow:
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Solvent Conditioning: Sparge the anhydrous DMSO with N2 gas for 15 minutes to remove
dissolved oxygen.

Weighing: Weigh 19.8 mg of Z-Leu-Met-OH into a sterile, amber glass vial (to protect from
light).

Dissolution: Add 1.0 mL of degassed DMSO.

Agitation: Vortex gently for 30 seconds. The solution should be clear and colorless.

Storage: Aliquot immediately into small volumes (e.g., 50 uL) to avoid freeze-thaw cycles.
Overlay with N2 gas before capping. Store at -20°C.

Protocol B: Stepwise Solubility Determination

Objective: Determine the precise solubility limit in a specific experimental buffer.

Workflow:

Place 1.0 mg of Z-Leu-Met-OH in a microcentrifuge tube.

Add the target solvent (e.g., Ethanol) in 10 pL increments.

Vortex and sonicate (30 sec) after each addition.

Visual Check: Inspect for particulates against a dark background.

Calculation: If 1 mg dissolves in 100 pL, solubility is

Validation: Centrifuge at 10,000 x g for 5 minutes. Analyze the supernatant via HPLC to
confirm concentration and check for oxidation peaks (Met vs. Met(O)).

Visualization & Logic Workflows
Diagram 1: Solubility Decision Tree
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This logic flow guides the researcher to the correct solvent system based on the intended
application.

Start: Z-Leu-Met-OH Solid

Determine Application

Peptide Synthesis / Extraction Biological Assay (Cell/Enzyme) Long-term Storage

Prevents Hydrolysis/Oxidation

. . Anhydrous DMSO
?
Organic Solvent System Aqueous Buffer Required? (Degassed)

Lipophilic Nature Insoluble in Water

Use DCM or DMF
(High Solubility) Co-Solvent Strategy

'

1. Dissolve in DMSO (100x)
2. Dilute into Buffer
(Final DMSO < 1%)

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on downstream experimental
requirements.

Diagram 2: Methionine Oxidation Prevention Workflow

A self-validating protocol to ensure the integrity of the thioether side chain.
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Caption: Workflow for preventing and detecting Methionine oxidation during solubilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Solubility Profiling and Handling of Z-
Leu-Met-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096783/docs#technical-guide-solubility-profiling-and-
handling-of-z-leu-met-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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